Cas no 1185569-59-8 (1-(3-Chloro-phenoxymethyl)-1H-pyrazol-4-ylamine hydrochloride)

• Product Name: 1-(3-Chloro-phenoxymethyl)-1H-pyrazol-4-ylamine hydrochloride
• CAS No: 1185569-59-8
• MF: C₁₀H₁₁Cl₂N₃O
• MW: 260.119839906693
• CID: 3158626
• PubChem ID: 44630898
• Update Time: 2025-04-21

1-(3-Chloro-phenoxymethyl)-1H-pyrazol-4-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-phenoxymethyl)-1H-pyrazol-4-ylamine hydrochloride
• MFCD04969793
• G56314
• AKOS024302119
• EN300-762802
• 1-((3-Chlorophenoxy)methyl)-1H-pyrazol-4-aminehydrochloride
• 1-[(3-chlorophenoxy)methyl]pyrazol-4-amine;hydrochloride
• 1185569-59-8
• DB-017197
• 1-(3-CHLOROPHENOXYMETHYL)PYRAZOL-4-AMINE HYDROCHLORIDE
• 1-[(3-Chlorophenoxy)methyl]-1H-pyrazol-4-amine hydrochloride
• CS-0269243
• 1-((3-Chlorophenoxy)methyl)-1H-pyrazol-4-amine hydrochloride

• MDL： MFCD04969793
• Inchi： 1S/C10H10ClN3O.ClH/c11-8-2-1-3-10(4-8)15-7-14-6-9(12)5-13-14;/h1-6H,7,12H2;1H
• InChI Key： MPVUFFMFAVOMDB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OCN1C=C(C=N1)N.Cl

Computed Properties

• Exact Mass: 259.0279174Da
• Monoisotopic Mass: 259.0279174Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1Ų